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Compound of Interest

Compound Name: 1,1-Cyclohexanedimethanol

Cat. No.: B1582361

A Note on Isomers: This document provides a comprehensive overview of the material safety
data for 1,4-Cyclohexanedimethanol. It is important to note that a thorough search for safety
and toxicological data on 1,1-Cyclohexanedimethanol did not yield specific material safety
data sheets or in-depth experimental studies. The information presented herein pertains to the
commercially significant 1,4-isomer, which consists of a mixture of cis and trans isomers.

Chemical Identification and Physical Properties

1,4-Cyclohexanedimethanol (CHDM) is a cycloaliphatic diol that serves as a crucial monomer
in the synthesis of high-performance polymers, such as polyesters and polyurethanes.[1][2] Its
chemical structure, featuring a cyclohexane ring, imparts rigidity and thermal stability to the
resulting polymers.[2]

Table 1: Physical and Chemical Properties of 1,4-Cyclohexanedimethanol
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Property Value References
Molecular Formula C8H1602 [21[3114]
Molecular Weight 144.21 g/mol [2][3][5][6]
CAS Number 105-08-8 [31[41[5][6]
Appearance White solid [2][6]

Melting Point 41-61 °C [4][6]

Boiling Point 283-288 °C [2][5][6]
Density 1.0381 g/cm3 at 25 °C [3114]

Flash Point 162-166 °C [31[7]

Autoignition Temperature

309 °C (584 °F)

[5]

Solubility in Water

920,000 mg/L at 20 °C

[3]

Vapor Density

5 (Air = 1)

[3](5]

Toxicological Profile

The toxicological properties of 1,4-Cyclohexanedimethanol have been evaluated through

various studies, indicating low acute toxicity.

Table 2: Summary of Toxicological Data
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Endpoint Species Route Result References
Acute Oral LD50: >2000

o Rat Oral [1][8]
Toxicity mg/kg bw
Acute Dermal LD50: >2000

o Rat Dermal [1]
Toxicity mg/kg bw
Acute Inhalation ) LC50: >1.25

L Rat Inhalation [1]
Toxicity mg/L (6 hours)
Skin
Corrosion/Irritatio  Rabbit Dermal Non-irritating [1]8]

n

Causes serious

Eye Irritation Rabbit Ocular eye [1][9]
irritation/damage
Skin ) ) N
o Guinea Pig Dermal Not a sensitizer [1]8]
Sensitization

Sub-lethal effects observed in acute oral toxicity studies included weakness, prostration, and
vasodilatation.[1] Eye irritation studies have shown that 1,4-Cyclohexanedimethanol can cause
significant eye irritation, with some studies indicating the potential for persistent corneal effects.

[1]°]

Experimental Protocols
Acute Oral Toxicity (OECD Test Guideline 423)

The acute oral toxicity of 1,4-Cyclohexanedimethanol was assessed in rats following the OECD
Test Guideline 423.[8] This method involves a stepwise procedure with the use of a limited
number of animals.
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Acute Oral Toxicity (OECD 423) Workflow

Dosing of a single animal at the starting dose level

Observation for signs of toxicity for up to 14 days

Outcome?

Toxicity observed No toxicity

Stop testing, substance is classified as toxic

Dose additional animals sequentially

Observation of each animal

Classification based on outcomes

Click to download full resolution via product page

Caption: Workflow for Acute Oral Toxicity Testing.

Skin Irritation (OECD Test Guideline 404)

Skin irritation potential was evaluated in rabbits according to OECD Test Guideline 404.[8] This
test involves the application of the substance to the shaved skin of the animal.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1582361?utm_src=pdf-body-img
https://www.chemicalbook.com/msds/1-4-cyclohexanedimethanol.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Skin Irritation (OECD 404) Workflow

Animal preparation (shaving of the back)

Application of 0.5g of the substance to a small area of skin

Semi-occlusive dressing for 4 hours

Removal of the dressing and substance

Observation for erythema and edema at 1, 24, 48, and 72 hours

Scoring of skin reactions

Classification based on the scores

Click to download full resolution via product page

Caption: Workflow for Skin Irritation Testing.

Handling, Storage, and First Aid
Safe Handling and Storage
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e Handling: Avoid contact with skin and eyes.[10] Do not breathe dust or vapor.[10] Use in a
well-ventilated area.[10] Wear appropriate personal protective equipment, including gloves
and eye/face protection.[9][10]

o Storage: Store in a cool, dry, and well-ventilated place.[10] Keep the container tightly closed.
[10] Incompatible with strong oxidizing agents.[10]

First Aid Measures

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. Get medical attention if irritation develops.

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately
call a poison center or doctor.[9]

e Ingestion: Clean mouth with water. Get medical attention.

Fire and Emergency Procedures

» Extinguishing Media: Use dry chemical powder for small fires. For large fires, use water
spray, fog, or foam.

e Specific Hazards: May be combustible at high temperatures.[7] Hazardous decomposition
products include carbon oxides (CO, CO2).

» Firefighter Protection: Wear self-contained breathing apparatus and full protective gear.

o Accidental Release: Use appropriate tools to put the spilled solid in a convenient waste
disposal container. Finish cleaning by spreading water on the contaminated surface and
dispose of according to local and regional authority requirements.
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Emergency Response Logic

Accidental Release

Use appropriate extinguishing media Wear self-contained breathing apparatus Wear Personal Protective Equipment

Contain the spill

Collect with inert material

Clean the area

Dispose of waste according to regulations

Click to download full resolution via product page

Caption: Emergency Response Flowchart.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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